Cas no 1366836-08-9 (1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid)
1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid
- EN300-1456330
- 1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid
- 1366836-08-9
-
- Inchi: 1S/C15H19ClN2O4/c1-15(2,3)22-14(21)18-7-10(11(8-18)13(19)20)9-4-5-17-12(16)6-9/h4-6,10-11H,7-8H2,1-3H3,(H,19,20)
- InChI Key: MJHZYXMURRRJLW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C1CN(C(=O)OC(C)(C)C)CC1C(=O)O
Computed Properties
- Exact Mass: 326.1033348g/mol
- Monoisotopic Mass: 326.1033348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 79.7Ų
1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456330-1.0g |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456330-50mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 50mg |
$683.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-100mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 100mg |
$715.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-250mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 250mg |
$748.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-500mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 500mg |
$781.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-1000mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 1000mg |
$813.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-2500mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 2500mg |
$1594.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-5000mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 5000mg |
$2360.0 | 2023-09-29 | ||
| Enamine | EN300-1456330-10000mg |
1-[(tert-butoxy)carbonyl]-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid |
1366836-08-9 | 10000mg |
$3500.0 | 2023-09-29 |
1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid
1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 1366836-08-9, known as 1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl group, a pyrrolidine ring, and a chloropyridine substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
Recent studies have highlighted the importance of tert-butoxy carbonyl (Boc) groups in protecting amino acids during peptide synthesis. The presence of this group in our compound suggests its utility in peptide synthesis and organic transformations. Additionally, the chloropyridine moiety is known for its ability to act as an electron-deficient aromatic system, which can participate in various π-interactions and hydrogen bonding networks. These properties make the compound a valuable building block in medicinal chemistry.
The pyrrolidine ring in the molecule is another key feature, as it contributes to the compound's rigidity and stability. Pyrrolidine derivatives are widely used in drug design due to their ability to mimic the backbone of amino acids and their compatibility with various biological environments. The substitution pattern on the pyrrolidine ring, particularly at the 4-position with a chloropyridine group, introduces additional complexity and functionality to the molecule.
From a synthetic perspective, the preparation of this compound involves multi-step reactions, including coupling reactions, oxidations, and reductions. The use of modern catalytic methods has enabled chemists to achieve high yields and selectivity in these transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloropyridine substituent onto the pyrrolidine ring.
Recent research has also explored the biological activity of this compound. Initial studies suggest that it exhibits moderate inhibitory activity against certain enzymes, making it a promising lead compound for further optimization. The combination of its structural features and biological activity positions it as a valuable candidate for drug discovery programs targeting various therapeutic areas.
In terms of applications, this compound could serve as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive agents. Its structural versatility allows for further functionalization at multiple positions, enabling chemists to tailor its properties for specific applications.
In conclusion, 1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid is a multifaceted organic compound with significant potential in chemical research and pharmaceutical development. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, underscores its importance as a valuable tool for scientists in these fields.
1366836-08-9 (1-(tert-butoxy)carbonyl-4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)